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Compound of Interest

Compound Name: 3-(Chloromethyl)-2-methylpyridine

cat. No.: B116377

3-(Chloromethyl)-2-methylpyridine, identified by the CAS Number 58539-77-8, is a
substituted pyridine derivative of significant interest to the chemical and pharmaceutical
industries.[1] Its structure, featuring a reactive chloromethyl group ortho to a methyl group on
the pyridine ring, makes it a valuable and versatile intermediate for the synthesis of more
complex molecular architectures. Pyridine derivatives are foundational components in modern
drug development, serving as the backbone for numerous therapeutic agents due to their
unique chemical properties.[2] This guide provides a comprehensive technical overview for
researchers and drug development professionals, detailing the compound's properties,
synthesis protocols, reactivity, and applications, with a focus on its role as a key building block
in synthetic chemistry.

Physicochemical Properties and Identification

A clear understanding of a compound's physical and chemical properties is fundamental for its
effective use in research and development. The key identifiers and properties of 3-
(Chloromethyl)-2-methylpyridine and its commonly used hydrochloride salt are summarized
below.
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Property Value Source
CAS Number 58539-77-8 [1]
Molecular Formula C7HsCIN [1]
Molecular Weight 141.60 g/mol Calculated

Data not readily available for
the free base. The

Appearance _ [3]
hydrochloride salt appears as

a solid.

2-Methyl-3-
Synonyms (chloromethyl)pyridine, 3- [1]
Picolyl chloride, 2-methyl-

For the Hydrochloride Salt (CAS: 58539-77-8):

Property Value Source
Molecular Formula C7H9oCI2N [4]
Molecular Weight 178.06 g/mol [31[4]

Synthesis and Manufacturing: A Step-by-Step
Protocol

The synthesis of chloromethylated pyridines is a critical process for creating intermediates used
in pharmaceuticals and agrochemicals.[5][6] A common and illustrative pathway to synthesize
3-(Chloromethyl)-2-methylpyridine, often isolated as its hydrochloride salt, begins with 3-
methylpyridine (3-picoline). The following multi-step protocol is based on established synthetic
transformations.[7]

Overall Synthesis Workflow
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Step 1: Oxidation

[S-Methylpyridine]

KMnOa4, H20

Nicotinic Acid

Step 2: Esterification

Nicotinic Acid

CH30H, H2S04

[Methyl Nicotinate]

Step 3: Reduction

[Methyl Nicotinate]

£a8H4, AICI3
@-PyridinemethanoD

Step 4: Chlorination

[B-PyridinemethanoD

SOClz

3-(Chloromethyl)pyridine

Hydrochloride
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3-(Chloromethyl)-2-methylpyridine
(Electrophile)

Sn2 Reaction
Substituted Product

Nucleophile
(e.g., R-NHz, R-OH, R-SH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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